6-chloro-4-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]-2H-1,4-benzoxazin-3(4H)-one

• IUPAC Name: 6-chloro-4-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-1,4-benzoxazin-3-one
• InChI: InChI=1S/C16H19ClN2O3/c1-11-4-6-18(7-5-11)15(20)9-19-13-8-12(17)2-3-14(13)22-10-16(19)21/h2-3,8,11H,4-7,9-10H2,1H3
• InChI Key: HEKMAFNLHZHKTK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CN2C(=O)COC3=C2C=C(C=C3)Cl
• Molecular Formula: C16H19ClN2O3
• Molecular Weight: 322.78 g/mol
• Solubility: >48.4 [ug/mL] (The mean of the results at pH 7.4)

Description

Synthesis Analysis

The synthesis of related compounds often involves complex reactions, including the condensation of specific oximes with chloromethylpyridine derivatives, as demonstrated in the synthesis of a novel compound with broad inhibitory activities toward fungi (Xue Si-jia, 2011). Another example includes the synthesis of optically active compounds through optical resolution, highlighting the importance of stereochemistry in the synthesis process (A. Ashimori et al., 1991).

Molecular Structure Analysis

Molecular structure analysis reveals the non-planarity and specific conformational characteristics of related compounds, as evidenced by X-ray diffraction studies. For instance, a study on a related compound shows a chair conformation for the piperidine ring, indicating the significance of molecular geometry in determining the compound's properties and reactivity (Xue Si-jia, 2011).

Chemical Reactions and Properties

Chemical reactions involving similar compounds can lead to various transformations, such as the formation of oxazolo- or imidazo-sym-triazinones through thermolysis (V. V. Dovlatyan et al., 2010). These reactions highlight the versatility of related compounds in undergoing rearrangements and forming new structures with potential biological activities.

Physical Properties Analysis

The physical properties, such as crystal structure and solubility, play a crucial role in the application and handling of these compounds. The crystallography of related compounds can provide insights into their stability and reactivity, as well as their potential interactions with biological targets (Xue Si-jia, 2011).

Chemical Properties Analysis

Chemical properties, including reactivity, stability, and functional group transformations, are central to understanding how these compounds can be utilized in various scientific fields. Studies on related compounds have shown a wide range of chemical behaviors, from the formation of complex structures via condensation reactions to the synthesis of optically active derivatives with significant biological activities (A. Ashimori et al., 1991).

Mechanism of Action

While the exact mechanism of action for this compound is not available, similar compounds have shown promising neuroprotective and anti-inflammatory properties. These compounds have shown significant anti-neuroinflammatory properties through inhibition of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells.